![molecular formula C10H11F2NO2 B3222526 Methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate CAS No. 1213546-05-4](/img/structure/B3222526.png)
Methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate
Overview
Description
Scientific Research Applications
Spectroscopic Characterization
The compound Methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate and its analogs have been studied using various spectroscopic techniques to understand their polymorphic forms and structural characteristics. For example, a study on ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, a compound with structural similarities, utilized spectroscopic and diffractometric techniques to characterize its polymorphic forms. These forms were analyzed using capillary powder X-ray diffraction (PXRD), solid-state nuclear magnetic resonance (SSNMR), and other molecular spectroscopic methods, revealing minor but distinct differences in their spectra and diffraction patterns (Vogt et al., 2013).
Nonlinear Optical Applications
Another aspect of research on related compounds includes the exploration of their potential in nonlinear optical applications. For instance, large single crystals of mixed methyl-(2,4-dinitrophenyl)-amino-propanoate were grown using a novel solution crystal growth technique for use in optical devices. This study highlighted the compound's high optical quality and suitability for fabricating devices that exploit nonlinear optical properties (Zhang et al., 1994).
Stereoselective Synthesis
Research on the efficient stereoselective synthesis of derivatives of this compound has been conducted to improve the production of pharmaceutical compounds. For example, an efficient synthesis process was developed for methyl (S)-3-amino-3-(3-pyridyl)propanoate, a key starting material for RWJ-53308, an orally active antagonist. The synthesis involved hydrogenation of enantiomeric enamine with subsequent removal of the chiral auxiliary under mild conditions, demonstrating a novel procedure for producing such compounds (Zhong et al., 1999).
Antifungal Activities
Further research into the molecular structure and reactivity of similar compounds has led to insights into their antifungal properties. For instance, the reactions of methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates with various nucleophiles resulted in the formation of acyclic and heterocyclic derivatives with potential antifungal applications. These studies contribute to the understanding of how structural modifications can influence biological activity and provide a basis for the development of new antifungal agents (Sokolov & Aksinenko, 2010).
Mechanism of Action
Target of Action
Compounds with similar structures have been known to target carbonic anhydrase 2 . This enzyme plays a crucial role in maintaining acid-base balance in the body.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate . Factors such as pH, temperature, and the presence of other molecules can affect how the compound interacts with its target and exerts its effects.
properties
IUPAC Name |
methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO2/c1-15-10(14)9(13)4-6-2-3-7(11)5-8(6)12/h2-3,5,9H,4,13H2,1H3/t9-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTDVYINTUREYJH-SECBINFHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC1=C(C=C(C=C1)F)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H](CC1=C(C=C(C=C1)F)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1213546-05-4 | |
Record name | (R)-methyl 2-amino-3-(2,4-difluorophenyl)propanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.